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Compound of Interest

Compound Name: 2-Bromo-7-methylnaphthalene

Cat. No.: B181319 Get Quote

An In-depth Technical Guide to the Stability and Storage of 2-Bromo-7-methylnaphthalene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for 2-Bromo-7-methylnaphthalene. The information is compiled from safety data

sheets, general chemical principles for aryl halides, and standardized stability testing protocols.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Bromo-7-methylnaphthalene is

presented below. These properties are fundamental to understanding its stability and handling

requirements.

Property Value Source

Molecular Formula C₁₁H₉Br N/A

Molecular Weight 221.10 g/mol N/A

Melting Point 34 - 38 °C [1][2]

Boiling Point 241 - 242 °C [1][2]

Appearance Solid [2]

Solubility Insoluble in water [2][3]
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Stability Profile
While specific, quantitative stability studies on 2-Bromo-7-methylnaphthalene are not

extensively available in peer-reviewed literature, a stability profile can be inferred from its

chemical structure as an aromatic bromine compound and from data on related naphthalene

derivatives.

Thermal Stability: This compound is stable at room temperature. However, it is advised to

avoid intense heating as it may form explosive mixtures with air.[1] Decomposition upon

heating may produce acrid smoke and irritating fumes.

Photostability: Naphthalene derivatives are generally characterized by good photostability.[4]

To mitigate the risk of photodegradation, it is best practice to store the compound in light-

resistant containers.

Hydrolytic Stability: Aryl bromides, such as 2-Bromo-7-methylnaphthalene, are generally

resistant to hydrolysis under neutral pH conditions. This is due to the strength of the C-Br

bond, where the bromine is attached to a sp²-hybridized carbon of the aromatic ring.

Oxidative Stability: Avoid contact with strong oxidizing agents, as they may react with the

naphthalene ring system or the methyl group.[5]

Recommended Storage Conditions
To ensure the long-term integrity and purity of 2-Bromo-7-methylnaphthalene, the following

storage conditions are recommended based on supplier safety data sheets.
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Parameter Recommendation Rationale

Temperature Room Temperature

Avoids thermal degradation

and potential melting, as the

melting point is near typical

elevated ambient

temperatures.

Atmosphere Sealed in a dry environment

Prevents potential hydrolysis,

although the risk is low, and

minimizes contact with

atmospheric moisture.

Light Exposure
Store in a dark place or in an

opaque container

Protects against potential

photodegradation.

Container Tightly closed container

Prevents contamination and

exposure to air and moisture.

[2]

Ventilation Store in a well-ventilated area
General safety precaution for

chemical storage.[2]

The logical relationship between storage conditions and the stability of 2-Bromo-7-
methylnaphthalene is illustrated in the diagram below.
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Storage Conditions Chemical Stability

Room Temperature Prevents Thermal Degradation

Dry Atmosphere Minimizes Hydrolysis

Darkness Prevents Photodegradation

Inert Gas Prevents Oxidation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Stability Study

Place Samples in Chambers
(Long-Term, Accelerated, Intermediate)

Time Point 0
(Initial Analysis)

Monitor Samples at
Scheduled Time Points

Analyze Samples
(Assay, Impurities, Appearance)

Evaluate Data
(Assess Trends, Calculate Shelf-Life)

Continue until final time point

End of Study
(Final Report)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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